Cas no 2019152-70-4 (methyl 7',8'-dihydro-5'H-spiro[oxirane-2,6'-quinoline]-3-carboxylate)

• Product Name: methyl 7',8'-dihydro-5'H-spiro[oxirane-2,6'-quinoline]-3-carboxylate
• CAS No: 2019152-70-4
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 6309664
• PubChem ID: 165444424
• Update Time: 2025-05-20

methyl 7',8'-dihydro-5'H-spiro[oxirane-2,6'-quinoline]-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7',8'-dihydro-5'H-spiro[oxirane-2,6'-quinoline]-3-carboxylate
• 2019152-70-4
• EN300-700430

• Inchi： 1S/C12H13NO3/c1-15-11(14)10-12(16-10)5-4-9-8(7-12)3-2-6-13-9/h2-3,6,10H,4-5,7H2,1H3
• InChI Key： OGQNQBDYNDVARY-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)C21CC1=CC=CN=C1CC2

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.7Ų

Additional information on methyl 7',8'-dihydro-5'H-spiro[oxirane-2,6'-quinoline]-3-carboxylate

Methyl 7',8'-Dihydro-5'H-Spiro[oxirane-2,6'-quinoline]-3-carboxylate: A Comprehensive Overview

Methyl 7',8'-dihydro-5'H-spiro[oxirane-2,6'-quinoline]-3-carboxylate, identified by the CAS number 2019152-70-4, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the spirocyclic family, characterized by its spiro structure connecting an oxirane (epoxide) and a quinoline moiety. The integration of these two functional groups creates a molecule with distinctive chemical properties and reactivity.

The synthesis of methyl 7',8'-dihydro-5'H-spiro[oxirane-2,6'-quinoline]-3-carboxylate involves a multi-step process that typically begins with the preparation of the quinoline derivative. Recent advancements in synthetic chemistry have enabled more efficient routes to construct such complex structures. For instance, researchers have employed catalytic asymmetric synthesis to achieve high enantioselectivity in forming the spirocyclic core. This approach not only enhances the yield but also simplifies the purification process, making it more feasible for large-scale production.

The structural uniqueness of this compound lies in its spiro arrangement, which imparts exceptional stability and reactivity. The oxirane ring, being an epoxide, is known for its electrophilic properties, making it susceptible to nucleophilic attacks. This characteristic has been exploited in various organic transformations, such as epoxide ring-opening reactions. Recent studies have demonstrated that the reactivity of the oxirane ring in methyl 7',8'-dihydro-5'H-spiro[oxirane-2,6'-quinoline]-3-carboxylate can be modulated by altering the substituents on the quinoline ring. Such modifications allow for fine-tuning of the compound's chemical behavior, opening new avenues for its application in drug design.

In terms of applications, methyl 7',8'-dihydro-5'H-spiro[oxirane-2,6'-quinoline]-3-carboxylate has shown promise in the field of medicinal chemistry. Its spirocyclic structure resembles certain bioactive molecules found in nature, suggesting potential pharmacological activity. Recent research has focused on evaluating its anti-inflammatory and antioxidant properties. Experimental data indicate that this compound exhibits moderate inhibitory effects on pro-inflammatory enzymes, such as cyclooxygenase (COX)-2, which makes it a candidate for further exploration as a therapeutic agent.

The quinoline moiety in this compound contributes significantly to its photophysical properties. Studies have revealed that methyl 7',8'-dihydro-5'H-spiro[oxirane-2,6'-quinoline]-3-carboxylate displays strong fluorescence under UV light due to the conjugated π-system within the quinoline ring. This property has led to its consideration as a potential fluorophore in sensing applications. Researchers are currently investigating its ability to detect metal ions and anions through fluorescence resonance energy transfer (FRET) mechanisms.

The integration of an epoxide group into a spirocyclic framework also presents opportunities for polymer chemistry. The reactivity of the oxirane ring can be harnessed to form cross-linked polymers with tailored mechanical and thermal properties. Recent advancements in polymerization techniques have enabled the incorporation of this compound into polymeric materials with enhanced durability and flexibility.

In conclusion, methyl 7',8'-dihydro-5'H-spiro[oxirane-2,6'-quinoline]-3-carboxylate (CAS No: 2019152-70-4) is a versatile compound with diverse applications across multiple disciplines. Its unique spirocyclic structure offers a platform for innovative chemical transformations and functional material development. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both academic and industrial pursuits.